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Introduction

Ethyltrimethylsilane (CAS No. 3439-38-1), an organosilicon compound, is a cornerstone in a
multitude of applications, from its role as a derivatizing agent in gas chromatography to its utility
as a precursor in the synthesis of advanced materials.[1] Its unique combination of a silicon
backbone with both methyl and ethyl substituents imparts a distinct set of physical and
chemical characteristics that are critical for its effective application in research and
development. This guide provides a comprehensive exploration of the core physical properties
of Ethyltrimethylsilane, offering both established data and the experimental context
necessary for its practical application by researchers, scientists, and professionals in drug
development and materials science.

Molecular Structure and Core Identifiers

The foundational step in understanding the physical behavior of Ethyltrimethylsilane is to
appreciate its molecular architecture. Comprising a central silicon atom bonded to three methyl
groups and one ethyl group, its structure dictates its volatility, polarity, and reactivity.

Caption: Ball-and-stick model of the Ethyltrimethylsilane molecule.
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Identifier Value Source
CAS Number 3439-38-1 [1]12]
Molecular Formula C5H14Si [1][2]

IUPAC Name ethyl(trimethyl)silane [1]
Trimethylethylsilane, Silane,

Synonyms ) [1][2]
ethyltrimethyl-

Molecular Weight 102.25 g/mol [1][2]

Key Physical Properties

The physical properties of Ethyltrimethylsilane are summarized below. It is important to note

that minor discrepancies exist in the literature for values such as boiling point and density,

which can be attributed to variations in experimental conditions and measurement techniques.

Physical Property

Value

Source(s)

Appearance Transparent, colorless liquid [2]
Boiling Point 58.7 - 64 °C at 760 mmHg [2][3]
Melting Point <0°C [3]
Density 0.684 - 0.696 g/cm? at 20-25 e

°C

Refractive Index (n20/D)

1.382

[3]

Vapor Pressure

Data not consistently available

Flash Point

<20°C

[3]

Solubility Profile

Ethyltrimethylsilane, being a nonpolar organosilicon compound, exhibits solubility

characteristics typical of alkylsilanes.
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o Aprotic Organic Solvents: It is expected to be highly soluble in nonpolar and weakly polar
aprotic solvents such as hexane, toluene, and diethyl ether. This is due to the favorable van
der Waals interactions between the alkyl groups of the silane and the solvent molecules.

o Protic Solvents: Ethyltrimethylsilane is generally considered insoluble in water.[3]
Furthermore, it can react with protic solvents like alcohols, especially in the presence of acid
or base catalysts, leading to the cleavage of the Si-C bond. Therefore, when using protic
solvents, the potential for chemical reaction should be considered.

Spectroscopic Data

Spectroscopic analysis is indispensable for the structural confirmation and purity assessment of
Ethyltrimethylsilane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While publicly accessible, high-resolution *H and 3C NMR spectra for Ethyltrimethylsilane are
limited, its structure allows for predictable spectral features.

e 1H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons of
the ethyl group, a quartet for the methylene protons of the ethyl group, and a singlet for the
nine equivalent protons of the three methyl groups attached to the silicon atom. The
integration of these signals should correspond to a 3:2:9 ratio.

e 13C NMR: The carbon-13 NMR spectrum would display distinct signals for the methyl
carbons of the ethyl group, the methylene carbon of the ethyl group, and the methyl carbons
directly bonded to the silicon atom.

e 295 NMR: The silicon-29 NMR spectrum provides direct information about the silicon
environment and would show a single resonance for the silicon atom in
Ethyltrimethylsilane.[1]

Infrared (IR) Spectroscopy

The IR spectrum of Ethyltrimethylsilane is characterized by absorptions corresponding to the
vibrations of its constituent bonds. Key expected vibrational bands include:

e C-H stretching: Strong absorptions in the 2850-2960 cm~1 region.
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e Si-C stretching: Characteristic bands in the 1250 cm~* and 840 cm~! regions.

e CH:2 and CHs bending: Absorptions in the 1460 cm~! and 1375 cm~1 regions.

Mass Spectrometry (MS)

Mass spectrometry of Ethyltrimethylsilane provides valuable information about its molecular
weight and fragmentation pattern. The electron ionization (EI) mass spectrum typically shows
the molecular ion peak (M+) at m/z 102. The spectrum is also characterized by fragment ions
resulting from the loss of methyl and ethyl groups.

Experimental Protocols

The following section details standardized methodologies for the determination of the key
physical properties of Ethyltrimethylsilane.

Determination of Boiling Point (Micro-reflux Method)

This method is suitable for small sample volumes and provides an accurate determination of
the boiling point.

Caption: Workflow for boiling point determination using the micro-reflux method.

Causality: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. By observing the temperature of the vapor in
equilibrium with the boiling liquid (the reflux ring), an accurate boiling point can be determined.

Spectroscopic Analysis

o Sample Preparation: Prepare a solution of Ethyltrimethylsilane (typically 5-10 mg) in a
suitable deuterated solvent (e.g., CDCIs) in a standard 5 mm NMR tube.

 Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

» Data Acquisition: Acquire tH, 13C, and, if available, 2°Si NMR spectra using standard pulse
sequences.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1207187/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-ethyltrimethylsilane
https://www.benchchem.com/product/b1207187/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-ethyltrimethylsilane
https://www.benchchem.com/product/b1207187/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-ethyltrimethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Data Processing: Process the acquired free induction decay (FID) signals by applying
Fourier transformation, phase correction, and baseline correction.

e Analysis: Integrate the signals in the *H NMR spectrum and assign the chemical shifts in all
spectra to the corresponding nuclei in the Ethyltrimethylsilane molecule.

o Sample Preparation: As Ethyltrimethylsilane is a liquid, a neat spectrum can be obtained
by placing a drop of the liquid between two KBr or NaCl plates.

 Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.
» Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm~1).

o Analysis: Identify the characteristic absorption bands and assign them to the corresponding
molecular vibrations.

o Sample Introduction: Introduce a small amount of Ethyltrimethylsilane into the mass
spectrometer, typically via a gas chromatography (GC-MS) system for volatile compounds.

« lonization: Utilize electron ionization (El) at a standard energy of 70 eV.

e Mass Analysis: Scan a suitable mass-to-charge (m/z) range to detect the molecular ion and
fragment ions.

o Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to
confirm the structure of the compound.

Trustworthiness of Protocols: These protocols are based on standard laboratory practices for
the characterization of volatile organic compounds. Adherence to these procedures, along with
proper calibration and maintenance of instrumentation, will ensure the generation of reliable
and reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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